2-Amino-2-(2-bromo-4-chlorophenyl)acetic acid

• IUPAC Name: 2-amino-2-(2-bromo-4-chlorophenyl)acetic acid
• InChI: InChI=1S/C8H7BrClNO2/c9-6-3-4(10)1-2-5(6)7(11)8(12)13/h1-3,7H,11H2,(H,12,13)
• InChI Key: ZRVWAVBHXVIOSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Br)C(C(=O)O)N
• Molecular Formula: C8H7BrClNO2
• Molecular Weight: 264.50 g/mol

Description

“2-Amino-2-(2-bromo-4-chlorophenyl)acetic acid” is a compound that belongs to the class of organic compounds known as n-benzylbenzamides. It is a derivative of Glycine.

Molecular Structure Analysis

The molecular formula of “this compound” is C8H7BrClNO2. The molecular weight is 264.50368.

Physical And Chemical Properties Analysis

The boiling point of “this compound” is predicted to be 383.6±42.0 °C, and its density is predicted to be 1.769±0.06 g/cm3.

Scientific Research Applications

Synthesis and Chemical Properties

The scientific research applications of 2-Amino-2-(2-bromo-4-chlorophenyl)acetic acid primarily focus on its utility in the synthesis of complex molecules and as an intermediate in the production of pharmaceuticals and other chemically active compounds. It is involved in the synthesis of various antimicrobial agents, indicating its relevance in developing new treatments against bacterial and fungal infections. For instance, a study by Sah et al. (2014) outlined the synthesis of formazans from a Mannich base as antimicrobial agents, showcasing the role of similar compounds in generating substances with potential health applications (Sah, Bidawat, Seth, & Gharu, 2014).

Another research focus is the in vivo metabolism of substances like 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats, providing insights into how related compounds are metabolized within biological systems. This has implications for understanding the pharmacokinetics of novel therapeutic agents (Kanamori, Inoue, Iwata, Ohmae, & Kishi, 2002).

Structural and Spectroscopic Studies

Structural and spectroscopic studies of compounds related to this compound, such as the synthesis and characterization of 4-Amino-3-(ethyl)-5-(4-chlorophenyl)-4H-1,2,4-triazole and its derivatives, are crucial for developing new materials and drugs. These studies provide valuable information on the chemical and physical properties of these compounds, which is essential for their application in various fields, including pharmaceuticals and material science (Şahin, Kantar, Şaşmaz, Gümrükçüoğlu, & Büyükgüngör, 2014).

Pharmaceutical Synthesis

An example of pharmaceutical application is the improved synthesis of Clopidogrel Sulfate, where derivatives of 2-Amino-2-(2-chlorophenyl)acetic acid play a significant role. This showcases the compound's importance in creating life-saving medication, highlighting its versatility and utility in drug development processes (Hu Jia-peng, 2012).

High-Pressure Reactions

The compound's involvement in high-pressure reactions, such as the synthesis of spiroaziridines from cycloalkylidene esters, demonstrates its utility in facilitating chemical transformations under unique conditions. This has implications for developing novel synthetic methodologies that can lead to the creation of compounds with unique properties and activities (Rulev & Maddaluno, 2001).

Safety and Hazards

The compound is classified as Eye Irritant 2, Skin Irritant 2, and STOT SE 3, indicating that it can cause eye and skin irritation and may cause respiratory irritation.